ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate

• IUPAC Name: ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate
• InChI: InChI=1S/C22H19NO4/c1-2-26-22(25)20-18(14-7-5-8-15(24)12-14)19-16-9-4-3-6-13(16)10-11-17(19)27-21(20)23/h3-12,18,24H,2,23H2,1H3
• InChI Key: QASYRDUOQQQSAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC(=CC=C3)O)C4=CC=CC=C4C=C2)N
• Molecular Formula: C22H19NO4
• Molecular Weight: 361.4 g/mol

Description

Ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate, also known as EAPB, is a chemical compound that belongs to the class of benzo[f]chromene derivatives. EAPB has been studied for its potential use in medicinal chemistry due to its unique chemical properties.

Mechanism of Action

The mechanism of action of ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the growth of bacteria by disrupting the cell membrane. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, bacteria, and fungi. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate in lab experiments is its unique chemical properties. This compound has been shown to have a variety of biological activities, making it a useful tool for studying different biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of using this compound in humans.

Future Directions

There are several future directions for the study of ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate. One direction is to further investigate its potential use in treating neurodegenerative diseases. Another direction is to study its potential use in treating infections caused by antibiotic-resistant bacteria. Additionally, further studies are needed to determine the safety and efficacy of using this compound in humans.

Synthesis Methods

The synthesis of ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate involves the reaction of 3-hydroxybenzaldehyde with 2-naphthol in the presence of a base to form a chromene intermediate. This intermediate is then reacted with ethyl glycinate hydrochloride to form this compound. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

Ethyl 3-amino-1-(3-hydroxyphenyl)-1H-benzo[f]chromene-2-carboxylate has been studied for its potential use in medicinal chemistry. It has been shown to have anticancer, antimicrobial, and anti-inflammatory properties. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.